Cas no 52364-72-4 (4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile)

• Product Name: 4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile
• CAS No: 52364-72-4
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• MDL: MFCD00134146
• CID: 56220
• PubChem ID: 87566601
• Update Time: 2025-08-05

4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-(Heptyloxy)-[1,1'-biphenyl]-4-carbonitrile
• 4-Cyano-4-n-heptyloxybiphenyl
• 4-Heptyloxy-4-cyanobiphenyl
• 4-Cyano-4'-heptyloxybiphenyl
• 4-Cyano-4'-n-heptyloxybiphenyl
• 4-(4-heptoxyphenyl)benzonitrile
• 4'-(Heptyloxy)biphenyl-4-carbonitrile
• 4'-Heptyloxy-4-biphenylcarbonitrile
• 4'-Heptyloxy-4-cyanobiphenyl
• 7OCB
• 4'-(Heptyloxy)[1,1'-biphenyl]-4-carbonitrile
• D81859
• SCHEMBL2463814
• Ro CB 5324
• EINECS 257-876-4
• 4'-(Heptyloxy)-(1,1'-biphenyl)-4-carbonitrile
• 4-Heptyloxy-[1,1'-biphenyl]-4'-carbonitrile
• [1,1'-Biphenyl]-4-carbonitrile, 4'-(heptyloxy)-
• 4'-(Heptyloxy)(1,1'-biphenyl)-4-carbonitrile
• 4-heptyloxy-4'-cyanobiphenyl
• 4 inverted exclamation mark -(Heptyloxy)-[1,1 inverted exclamation mark -biphenyl]-4-carbonitrile
• 4-Cyano-4'-heptoxybiphenyl
• C1606
• FT-0640065
• DS-6478
• CS-0152144
• JPBFKTCKZLMJED-UHFFFAOYSA-N
• (1,1'-Biphenyl)-4-carbonitrile, 4'-(heptyloxy)-
• MFCD00134146
• SY049163
• 4-Heptyloxycyanodiphenyl
• A829046
• 4-(4-heptoxyphenyl)benzonitrile;4'-(Heptyloxy)-[1,1'-biphenyl]-4-carbonitrile
• BRN 2217183
• 52364-72-4
• NS00032492
• 4'-(Heptyloxy)-4-biphenylcarbonitrile
• 4'-(Heptyloxy)[1,1'-biphenyl]-4-carbonitrile #
• 4-(4-Heptyloxyphenyl)benzonitrile
• DTXSID4068747
• AKOS001483290
• D 107
• 7COB
• 4-Heptyloxy-4'-biphenylcarbonitrile
• J-513739
• 4-Cyano-4\\'-heptyloxybiphenyl
• STK664285
• DTXCID1041182
• ALBB-024914
• 4'-(Heptyloxy)[1,1'-biphenyl]-4-carbonitrile4'-Heptyloxy-4-cyanobiphenyl
• 4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile

• MDL： MFCD00134146
• Inchi： 1S/C20H23NO/c1-2-3-4-5-6-15-22-20-13-11-19(12-14-20)18-9-7-17(16-21)8-10-18/h7-14H,2-6,15H2,1H3
• InChI Key： JPBFKTCKZLMJED-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=CC(C#N)=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 293.17800
• Monoisotopic Mass: 293.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 33A^2

Experimental Properties

• Color/Form: powder
• Density: 1.04
• Melting Point: 54-57 °C(lit.)
• Boiling Point: 442.9°C at 760 mmHg
• Flash Point: 185.1±20.6 °C
• Refractive Index: 1.557
• PSA: 33.02000
• LogP: 5.57448
• Solubility: Insoluble

4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• RTECS：DV1764100
• Hazardous Material Identification：
• Safety Term：S26-S36
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile

Comprehensive Overview of 4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile (CAS No. 52364-72-4)

4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile (CAS No. 52364-72-4) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in advanced materials science. This compound belongs to the family of biphenyl derivatives, which are pivotal in the development of liquid crystals, organic semiconductors, and photovoltaic materials. Its chemical structure features a biphenyl core substituted with a heptyloxy group and a carbonitrile moiety, contributing to its distinct physicochemical properties.

The growing interest in 4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile is driven by its potential in next-generation display technologies, particularly in LCDs (Liquid Crystal Displays) and OLEDs (Organic Light-Emitting Diodes). Researchers are actively exploring its role in enhancing electro-optical performance and thermal stability, making it a hot topic in materials science forums and academic publications. Additionally, its compatibility with green chemistry principles aligns with the global push for sustainable material innovation.

From a synthetic perspective, 4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile is typically prepared through palladium-catalyzed cross-coupling reactions, a method favored for its high yield and selectivity. The compound's crystallinity and solubility profiles make it suitable for thin-film deposition techniques, such as spin-coating and vacuum evaporation, which are critical for optoelectronic device fabrication. These attributes have spurred discussions on platforms like ResearchGate and ScienceDirect, where professionals debate its structure-property relationships.

In the context of market trends, demand for 4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile is rising due to its applications in flexible electronics and wearable technology. Industry reports highlight its use in smart coatings and energy-efficient devices, addressing consumer needs for durable and high-performance materials. Frequently searched queries on Google Scholar include "synthesis of biphenyl carbonitriles" and "heptyloxy biphenyl derivatives in LCDs," reflecting its relevance in both academic and industrial circles.

Safety and handling of 4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile are also key concerns among users. While it is not classified as a hazardous substance, proper laboratory practices such as glove use and ventilation are recommended. Regulatory databases like PubChem provide detailed MSDS (Material Safety Data Sheet) information, ensuring compliance with international safety standards.

Looking ahead, the compound's potential in quantum dot hybrids and nanocomposites is under investigation, with preliminary studies suggesting enhancements in charge transport and optical clarity. As the scientific community continues to uncover new applications, 4'-(Heptyloxy)-1,1'-biphenyl-4-carbonitrile remains a cornerstone in the evolution of functional materials.